2-(benzylthio)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide
• InChI: InChI=1S/C21H29NO2S/c1-24-21(18-8-16-7-17(10-18)11-19(21)9-16)14-22-20(23)13-25-12-15-5-3-2-4-6-15/h2-6,16-19H,7-14H2,1H3,(H,22,23)
• InChI Key: DWSNOFBGHMOJTC-UHFFFAOYSA-N
• Canonical SMILES: COC1(C2CC3CC(C2)CC1C3)CNC(=O)CSCC4=CC=CC=C4
• Molecular Formula: C21H29NO2S
• Molecular Weight: 359.5 g/mol

Description

2-(benzylthio)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a derivative of adamantanamine, which is a well-known antiviral drug.

Scientific Research Applications

Anticonvulsant Activities

Research on similar acetamide derivatives has indicated their potential in anticonvulsant activities. For instance, compounds with acetamido groups have been studied for their structure-activity relationship in anticonvulsant applications. The linearly extended conformation of these compounds, along with classical and non-standard hydrogen bonds, contributes to their anticonvulsant activities, highlighting a path for developing new antiepileptic drugs (Camerman et al., 2005).

Targeting and Identifying Receptors

Another study advanced a robust strategy for discovering interacting proteins associated with the function and toxicity of certain acetamides. This was achieved through the synthesis of analogues containing "affinity bait" and "chemical reporter" functional groups, demonstrating a method to target and identify receptors and proteins related to specific biochemical pathways (Park et al., 2009).

Synthetic Utility in Pharmaceutical Products

Acetamide moieties are prevalent in many natural and pharmaceutical products. Research into novel reagents for the synthesis of N-alkylacetamides and benzyl carbamates showcases the versatility of acetamide derivatives in pharmaceutical synthesis, offering a route to a wide range of therapeutic agents (Sakai et al., 2022).

Antimicrobial Activities

Some acetamide derivatives have been synthesized and evaluated for their antimicrobial activities. The structural modification of these compounds can lead to potent antibacterial and antifungal agents, indicating the potential for acetamide derivatives in developing new antimicrobial therapies (Fuloria et al., 2009).